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Introduction

This technical guide provides a detailed overview of the spectroscopic data for Aconicarmine, a
diterpenoid alkaloid. The information presented herein is intended for researchers, scientists,
and professionals in the fields of natural product chemistry, pharmacology, and drug
development. It is highly probable that "Aconicarmichamine B," the topic of the original query, is
a misspelling of Aconicarmine, as the latter has been isolated from Aconitum carmichaelii and
its spectroscopic data is available in the scientific literature. To date, the existence of an
"Aconicarmichamine B" has not been substantiated in published research. This document
focuses on the confirmed data for Aconicarmine.

Spectroscopic Data

The structural elucidation of Aconicarmine was achieved through a combination of
spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS). The data presented below is compiled from the peer-reviewed publication
detailing its isolation and characterization.[1]

Mass Spectrometry (MS) Data
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High-Resolution Electrospray lonization Mass Spectrometry (HRESIMS) was utilized to
determine the molecular formula of Aconicarmine.

Parameter Observed Value Calculated Value Molecular Formula

[M+H]*+ 422.2846 m/z 422.2850 m/z C24H39NOs

Nuclear Magnetic Resonance (NMR) Data

The *H and 13C NMR spectra were recorded in deuterated methanol (CDsOD) on a 400 MHz
spectrometer. The chemical shifts (d) are reported in parts per million (ppm) and coupling

constants (J) are in Hertz (Hz).

1H NMR Spectroscopic Data for Aconicarmine

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15340843?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Position o (ppm) Multiplicity J (Hz)
1 3.20 dd 6.4,1.6
2 2.08 m

3 1.80 m

4 3.20 S

5 2.08 m

6 4.04 d 6.4
7 2.55 m

8 4.90 d 6.8
9 2.40 d 6.8
10 2.45 m

11 1.80 m

12a 1.55 m

12b 1.35 m

13 2.95 m

14 4.25 brs

15a 1.60 m

15b 1.45 m

16 3.95 t 5.2
17 2.90 S

19a 2.90 d 12.0
19b 2.65 d 12.0
20 1.10 S

N-CH: 2.50 q 7.2
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N-CH2CHs 1.05 t 7.2
1-OCHs 3.35 s
16-OCHs 3.30 S

13C NMR Spectroscopic Data for Aconicarmine
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Position o (ppm) Type
1 82.5 CH
2 27.0 CH:
3 34.0 CH2
4 39.5 C

5 49.0 CH
6 89.5 CH
7 51.0 CH
8 78.0 CH
9 53.0 CH
10 45.0 CH
11 50.0 C
12 29.0 CH2
13 46.0 CH
14 76.0 CH
15 38.0 CH2
16 83.0 CH
17 62.0 CH
18 49.5 CHs
19 58.0 CH2
N-CH: 49.0 CH2
N-CH2CHs 14.0 CHs
1-OCHs 56.5 CHs
16-OCHs 56.5 CHs
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Infrared (IR) Spectroscopy

While a detailed table of IR absorption bands is not provided in the primary literature, the
presence of hydroxyl and amine functional groups, as indicated by the structure, would be
expected to produce characteristic broad peaks in the regions of 3200-3600 cm~! (O-H and N-
H stretching).

Experimental Protocols

The following methodologies are based on the procedures described for the isolation and
structural elucidation of Aconicarmine.[1]

Isolation of Aconicarmine

o Extraction: The air-dried and powdered lateral roots of Aconitum carmichaelii were extracted
with 95% ethanol at room temperature.

¢ Solvent Partitioning: The resulting ethanol extract was concentrated under reduced pressure
and then suspended in water. This agueous suspension was successively partitioned with
petroleum ether, ethyl acetate, and n-butanol.

» Chromatographic Separation: The n-butanol soluble fraction was subjected to column
chromatography over MCI gel CHP 20P, eluting with a gradient of methanol in water.
Fractions were further purified using repeated column chromatography on silica gel and
Sephadex LH-20 to yield pure Aconicarmine.

Spectroscopic Analysis

» NMR Spectroscopy: *H and 3C NMR spectra were acquired on a Bruker AV-400
spectrometer operating at 400 MHz for *H and 100 MHz for 13C. Samples were dissolved in
deuterated methanol (CDsOD). Chemical shifts were referenced to the residual solvent

signals.

o Mass Spectrometry: High-resolution mass spectra were obtained using an electrospray
ionization (ESI) source on a Waters Synapt G2 HDMS system.
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« Infrared Spectroscopy: IR spectra were typically recorded on a Fourier Transform Infrared
(FTIR) spectrometer using KBr pellets.

Visualizations
Workflow for Spectroscopic Analysis of Natural Products

The following diagram illustrates a general workflow for the isolation and spectroscopic analysis

of a natural product like Aconicarmine.
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Caption: A generalized workflow for the isolation and structural elucidation of a natural product.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b15340843/docs?utm_src=pdf-body-img#aconicarmine-a-comprehensive-spectroscopic-and-methodological-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15340843?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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